Cas no 2171529-34-1 (2-N-(butan-2-yl)-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid)

• Product Name: 2-N-(butan-2-yl)-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid
• CAS No: 2171529-34-1
• MF: C₂₇H₃₁N₃O₅
• MW: 477.55214715004
• CID: 5792412
• PubChem ID: 165585815
• Update Time: 2025-07-16

2-N-(butan-2-yl)-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2171529-34-1
• EN300-1526568
• 2-[N-(butan-2-yl)-5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]acetic acid
• 2-N-(butan-2-yl)-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid

• Inchi： 1S/C27H31N3O5/c1-3-18(2)30(16-25(31)32)26(33)24(14-8-9-15-28)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,3,8-9,14,16-17H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： LXHSHXPITDQGDN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)C(C)CC)=O)CCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 477.22637110g/mol
• Monoisotopic Mass: 477.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 120Ų

Additional information on 2-N-(butan-2-yl)-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid

Research Brief on 2-N-(butan-2-yl)-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid (CAS: 2171529-34-1)

In recent years, the compound 2-N-(butan-2-yl)-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid (CAS: 2171529-34-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyano functional group, has shown promising potential in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), while the cyano moiety offers opportunities for further chemical modifications, making this compound a versatile intermediate in medicinal chemistry.

Recent studies have focused on the synthesis and applications of 2171529-34-1, particularly in the context of peptide-based therapeutics. One notable advancement is its use in the synthesis of modified peptides with enhanced stability and bioavailability. Researchers have demonstrated that the incorporation of this compound into peptide backbones can improve resistance to enzymatic degradation, a common challenge in peptide drug development. Additionally, the presence of the cyano group allows for selective modifications, enabling the attachment of various pharmacophores or labeling agents, which is crucial for targeted drug delivery and imaging applications.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the role of 2171529-34-1 in the development of novel protease inhibitors. The study highlighted the compound's ability to act as a scaffold for designing inhibitors with high specificity and potency. The researchers utilized computational modeling and in vitro assays to validate the interactions between the inhibitor and target proteases, demonstrating significant inhibitory activity. These findings suggest that 2171529-34-1 could serve as a key building block for next-generation protease inhibitors, addressing unmet medical needs in diseases such as cancer and viral infections.

Another area of interest is the compound's potential in bioconjugation strategies. A recent report in Bioconjugate Chemistry detailed its use in the site-specific modification of proteins and antibodies. The Fmoc group facilitates controlled deprotection and coupling reactions, while the cyano group enables click chemistry approaches, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). This dual functionality makes 2171529-34-1 a valuable tool for creating homogeneous bioconjugates with precise control over stoichiometry and site of modification, which is essential for developing antibody-drug conjugates (ADCs) and other targeted therapies.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2171529-34-1. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. For instance, a 2024 study in Organic Process Research & Development reported a scalable method for the synthesis of this compound using continuous flow chemistry, which offers advantages in terms of reproducibility and environmental sustainability. The study also emphasized the importance of rigorous analytical characterization, including NMR and mass spectrometry, to ensure the quality of the final product.

In conclusion, 2-N-(butan-2-yl)-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid (CAS: 2171529-34-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span peptide synthesis, protease inhibitor development, and bioconjugation, with ongoing research aimed at overcoming synthetic challenges and expanding its utility. As the field continues to evolve, this compound is poised to play a pivotal role in the discovery and development of innovative therapeutics.